Cas no 1558171-05-3 (4-methyl-2-(1-methyl-1H-pyrazol-4-yl)benzaldehyde)

• Product Name: 4-methyl-2-(1-methyl-1H-pyrazol-4-yl)benzaldehyde
• CAS No: 1558171-05-3
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• MDL: MFCD24238613
• CID: 4606062
• PubChem ID: 81793473
• Update Time: 2025-06-12

4-methyl-2-(1-methyl-1H-pyrazol-4-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-(1-methyl-1H-pyrazol-4-yl)benzaldehyde

• MDL： MFCD24238613
• Inchi： 1S/C12H12N2O/c1-9-3-4-10(8-15)12(5-9)11-6-13-14(2)7-11/h3-8H,1-2H3
• InChI Key： GSUWTOKVCKVGQX-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(C)C=C1C1=CN(C)N=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-methyl-2-(1-methyl-1H-pyrazol-4-yl)benzaldehyde

Comprehensive Overview of 4-methyl-2-(1-methyl-1H-pyrazol-4-yl)benzaldehyde (CAS No. 1558171-05-3)

4-methyl-2-(1-methyl-1H-pyrazol-4-yl)benzaldehyde (CAS No. 1558171-05-3) is a versatile organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a benzaldehyde core substituted with a methyl group and a 1-methyl-1H-pyrazol-4-yl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

The compound's CAS number 1558171-05-3 serves as a critical identifier in chemical databases, ensuring accurate tracking and regulatory compliance. In recent years, the demand for 4-methyl-2-(1-methyl-1H-pyrazol-4-yl)benzaldehyde has surged due to its role in the synthesis of novel heterocyclic compounds. These derivatives are being investigated for their potential in treating metabolic disorders and neurodegenerative diseases, aligning with current trends in precision medicine and personalized therapeutics.

From a synthetic chemistry perspective, 4-methyl-2-(1-methyl-1H-pyrazol-4-yl)benzaldehyde offers several advantages. Its aldehyde functional group provides a reactive site for condensation reactions, enabling the formation of Schiff bases and other valuable intermediates. The pyrazole ring, a prominent pharmacophore, enhances the compound's binding affinity to biological targets, making it a preferred choice for medicinal chemists. This dual functionality has positioned the compound as a key building block in fragment-based drug design (FBDD) strategies.

Environmental and sustainability considerations are also driving interest in CAS 1558171-05-3. The compound's potential as a green chemistry intermediate is being explored, with researchers investigating solvent-free synthesis routes and catalytic transformations. These efforts resonate with the global push toward sustainable chemical manufacturing and the reduction of hazardous waste. Additionally, the compound's stability under various pH conditions makes it suitable for industrial-scale applications without compromising yield or purity.

Analytical characterization of 4-methyl-2-(1-methyl-1H-pyrazol-4-yl)benzaldehyde typically involves advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods ensure precise quality control, which is essential for maintaining batch-to-batch consistency in pharmaceutical production. The compound's spectral data, including its distinctive 1H-NMR peaks and mass-to-charge ratio, are well-documented in scientific literature, facilitating its identification and use in collaborative research.

In the context of intellectual property, 1558171-05-3 has been featured in numerous patent applications, particularly in the areas of oncology and immunology. Its structural motif is frequently incorporated into proprietary molecules designed to modulate specific signaling pathways. This trend underscores the compound's relevance in competitive drug development landscapes, where innovation and patentability are paramount. Companies are actively investing in scalable synthesis protocols to meet the growing demand for this intermediate.

Looking ahead, 4-methyl-2-(1-methyl-1H-pyrazol-4-yl)benzaldehyde is poised to play a pivotal role in emerging therapeutic areas such as RNA-targeted drugs and PROTACs (Proteolysis Targeting Chimeras). Its compatibility with click chemistry and bioorthogonal reactions further expands its utility in chemical biology. As the scientific community continues to unravel its potential, this compound remains a focal point in interdisciplinary research bridging chemistry, biology, and materials science.